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Compound of Interest

Compound Name: Cyhexatin

Cat. No.: B141804 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Cyhexatin, tailored for researchers, scientists, and drug development

professionals. The information is presented to facilitate research and development activities

related to this organotin miticide.

Chemical Identity and Descriptors
Cyhexatin, an organometallic compound of tin, is primarily known for its use as an acaricide to

control mites on various crops.[1][2] Accurate identification is crucial for regulatory compliance

and scientific documentation.
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Identifier Value Source

IUPAC Name tricyclohexylstannanol [3]

Synonyms
Tricyclohexyltin hydroxide,

Plictran, TCTH
[1][4]

CAS Number 13121-70-5 [1]

Molecular Formula C18H34OSn [5][6]

Molecular Weight 385.2 g/mol [5][7]

InChI

InChI=1S/3C6H11.H2O.Sn/c3

1-2-4-6-5-3-1;;/h31H,2-

6H2;1H2;/q;;;;+1/p-1

[1]

SMILES
C1CCC(CC1)--INVALID-LINK--
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[1]

Physicochemical Properties
The physical and chemical characteristics of Cyhexatin are fundamental to understanding its

environmental fate, biological interactions, and formulation requirements. Technical grade

Cyhexatin is a colorless to white, nearly odorless crystalline powder.[5][8]
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Property Value Conditions/Notes Source

Physical State Crystalline Powder [1][5]

Color White [5]

Odor Nearly odorless [1][5]

Melting Point 196 °C (385 °F)
Also reported as 195-

198 °C.[5]
[1]

Boiling Point ~228 °C (442 °F) Decomposes.[1][7] [1][7]

Degradation

Degrades to

bis(tricyclohexyl)tin

oxide at 121-131 °C.

Decomposes at 228

°C.[9]
[9]

Vapor Pressure
Negligible (approx. 0

mmHg)
At 25 °C.[7][9] [7][9]

Octanol-Water

Partition Coefficient

(log Pow)

≥ 6.1 At pH 7, 20°C.[10] [10]

Solubility Profile
Cyhexatin's solubility is a critical determinant of its bioavailability and environmental mobility. It

is practically insoluble in water but shows varying degrees of solubility in organic solvents.[1][5]
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Solvent Solubility Temperature Source

Water < 1 mg/L 25 °C [1][5]

Dichloromethane 34 g/L [1][5]

Carbon Tetrachloride 28 g/L [1][5]

Chloroform 216 g/kg [1]

Methanol 37 g/kg [1]

Benzene 16 g/kg [1][11]

Toluene 10 g/kg [1][11]

Xylenes 3.6 g/L [1][5]

Acetone 1.3 g/L [1][5]

Stability and Reactivity
Understanding the stability of Cyhexatin is essential for its storage, handling, and predicting its

persistence.

Thermal Stability: Cyhexatin is stable up to 100 °C in aqueous suspensions.[5] It begins to

degrade to bis(tricyclohexyl)tin oxide between 121 °C and 131 °C.[7]

pH Stability: It is stable in aqueous suspensions under neutral to alkaline conditions (pH 6

and above).[5][12] In the presence of strong acids, it reacts exothermically to form salts.[1][7]

Photostability: Cyhexatin is degraded by ultraviolet (UV) light.[5] Exposure to UV radiation

leads to its conversion to dicyclohexyltin oxide and subsequently to cyclohexylstannoic acid.

[1][9]

Reactivity: It is incompatible with strong oxidizing agents.[7]

Experimental Protocols
Analysis of Cyhexatin in Air (NIOSH Method 5504)
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This method is designed for determining the concentration of tricyclohexyltin hydroxide in air

samples.

Principle: The analyte is collected from the air and analyzed by graphite furnace atomic

absorption spectroscopy (GF-AAS).

Methodology:

Sampling: Air is drawn through a sampling media consisting of a glass fiber filter (Type

A/E) in series with an XAD-2 tube. A sampling volume of 500 liters at a flow rate of 1.5

L/min is recommended.[8]

Sample Preparation: The collected sample is prepared for analysis, which typically

involves extraction into a suitable solvent.

Analysis: The concentration of tin is determined using GF-AAS.

Quantification: The method has an estimated detection limit of 1 µg of tin per 300-liter

sample, with a working range of 0.015 to 1 mg/m³ (as tin).[5]

Residue Analysis in Grapes
This protocol details a validated method for quantifying Cyhexatin and its metabolite,

dicyclohexyltin oxide (DCTO), in grapes.

Principle: The compounds are extracted, derivatized to more volatile forms, cleaned up, and

analyzed by gas chromatography with a flame photometric detector (GC-FPD).

Methodology:

Extraction: Residues are extracted from the grape matrix using a mixture of hexane and

ethyl acetate in the presence of acetic acid and water.[10]

Derivatization: The extracted compounds are methylated using methyl magnesium

chloride. Cyhexatin is converted to tricyclohexylmethyltin (TCMT), and DCTO is converted

to dicyclohexyldimethyltin (DCMT).[10]
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Cleanup: The derivatized extract is cleaned using a Florisil column to remove interfering

substances.[10]

Quantification: The final analysis is performed by GC-FPD, operating in the sulfur mode for

detection.[10]

Visualizations: Pathways and Workflows
Toxicological Pathway: Inhibition of Oxidative
Phosphorylation
Cyhexatin's primary mechanism of toxicity is the inhibition of mitochondrial ATP synthase, a

critical enzyme complex in the oxidative phosphorylation pathway.[1][2] This disruption leads to

a halt in ATP production, causing cellular energy depletion and eventual cell death.

Mechanism of Cyhexatin Toxicity
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Click to download full resolution via product page

Caption: Cyhexatin inhibits mitochondrial ATP synthase, disrupting ATP production.

Logical Relationship: UV Degradation Pathway
When exposed to ultraviolet light, Cyhexatin undergoes a stepwise degradation process,

forming less complex organotin compounds.[1][9]
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Caption: Stepwise degradation of Cyhexatin under UV light exposure.

Experimental Workflow: Residue Analysis
The following diagram illustrates the key steps involved in the analysis of Cyhexatin residues

in an agricultural sample, such as grapes.
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Workflow for Cyhexatin Residue Analysis

1. Sample Collection
(e.g., Grapes)

2. Solvent Extraction

3. Methylation
(Derivatization)

4. Column Cleanup
(Florisil)

5. GC-FPD Analysis

6. Data Reporting

Click to download full resolution via product page

Caption: A typical experimental workflow for Cyhexatin residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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